Cas no 89188-38-5 (1,3,4-Thiadiazole, 2,5-bis(octyltrithio)-)
89188-38-5 structure
Product Name:1,3,4-Thiadiazole, 2,5-bis(octyltrithio)-
CAS No:89188-38-5
MF:C18H34N2S7
MW:502.930955410004
CID:609410
PubChem ID:13751849
Update Time:2025-04-19
1,3,4-Thiadiazole, 2,5-bis(octyltrithio)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,4-Thiadiazole, 2,5-bis(octyltrithio)-
- 2,5-bis(octyltrisulfanyl)-1,3,4-thiadiazole
- DTXSID00548417
- SCHEMBL7797278
- 89188-38-5
-
- Inchi: 1S/C18H34N2S7/c1-3-5-7-9-11-13-15-21-26-24-17-19-20-18(23-17)25-27-22-16-14-12-10-8-6-4-2/h3-16H2,1-2H3
- InChI Key: OEOVMYDZHCLKBO-UHFFFAOYSA-N
- SMILES: S(CCCCCCCC)SSC1=NN=C(S1)SSSCCCCCCCC
Computed Properties
- Exact Mass: 502.07669731g/mol
- Monoisotopic Mass: 502.07669731g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 27
- Rotatable Bond Count: 20
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.8
- Topological Polar Surface Area: 206Ų
1,3,4-Thiadiazole, 2,5-bis(octyltrithio)- Related Literature
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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